1,2-Dichlorocyclobut-1-ene

• CAS No.: 160977-30-0
• Molecular Formula: C4H4Cl2
• Molecular Weight: 122.98 g/mol
• IUPAC Name: 1,2-dichlorocyclobutene
• InChI: InChI=1S/C4H4Cl2/c5-3-1-2-4(3)6/h1-2H2
• InChI Key: SCKHIBMTSKZHQF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C1Cl)Cl

Description

1,2-Dichlorocyclobut-1-ene is a chlorinated cyclic alkene with a four-membered ring structure. Its chemical formula is C₄H₄Cl₂, featuring two chlorine atoms at the 1- and 2-positions of the cyclobutene ring.

Preparation Methods

The synthesis of 1,2-Dichlorocyclobut-1-ene typically involves the chlorination of cyclobutene. One common method includes the reaction of cyclobutene with chlorine gas under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as iron(III) chloride, to facilitate the chlorination process. The reaction conditions, including temperature and pressure, are carefully controlled to ensure the selective formation of 1,2-Dichlorocyclobut-1-ene.

Industrial production methods for this compound may involve similar chlorination processes but on a larger scale. The use of continuous flow reactors and advanced separation techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

1,2-Dichlorocyclobut-1-ene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atoms in 1,2-Dichlorocyclobut-1-ene can be substituted by other nucleophiles, such as hydroxide ions or amines, leading to the formation of different substituted cyclobutene derivatives.

Addition Reactions: The double bond in the cyclobutene ring can participate in addition reactions with electrophiles, such as hydrogen halides or halogens, resulting in the formation of dihalogenated cyclobutanes.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form cyclobutanediones or reduction to yield cyclobutanes.

Common reagents used in these reactions include halogens (e.g., chlorine, bromine), hydrogen halides (e.g., HCl, HBr), and various oxidizing and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1,2-Dichlorocyclobut-1-ene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex cyclobutene derivatives and polycyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore the use of 1,2-Dichlorocyclobut-1-ene derivatives in drug development, particularly for targeting specific molecular pathways in diseases.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and resins with unique properties.

Mechanism of Action

The mechanism of action of 1,2-Dichlorocyclobut-1-ene and its derivatives involves interactions with specific molecular targets, such as enzymes or receptors. The compound can form covalent bonds with nucleophilic sites on proteins or DNA, leading to alterations in their structure and function. These interactions can disrupt cellular processes, resulting in various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on 1,2-dichloropropane (synonyms: propylene dichloride, DCP), a structurally distinct compound (C₃H₆Cl₂), which is an aliphatic dichlorinated alkane. Below is a comparative analysis based on available

Table 1: Comparison of 1,2-Dichlorocyclobut-1-ene and 1,2-Dichloropropane

Characteristic	1,2-Dichlorocyclobut-1-ene (Hypothetical)	1,2-Dichloropropane (From Evidence)
Chemical Structure	Cyclic alkene with Cl at 1,2 positions	Linear alkane with Cl at 1,2 positions
Chemical Formula	C₄H₄Cl₂	C₃H₆Cl₂
Synonym(s)	N/A (Not listed in evidence)	Propylene dichloride, DCP
Applications	Potential synthetic intermediate	Industrial solvent, fumigant
Toxicity Data	Not available	Liver/kidney damage (animal studies)

Key Differences:

Structure and Reactivity :

• 1,2-Dichlorocyclobut-1-ene’s strained cyclobutene ring likely enhances reactivity in ring-opening or polymerization compared to 1,2-dichloropropane’s linear structure .
• The absence of double bonds in 1,2-dichloropropane reduces its electrophilic character, making it less reactive in cycloadditions.